Cas no 2228505-98-2 (2-(3-Aminoprop-1-en-2-yl)-4-bromophenol)

• Product Name: 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol
• CAS No: 2228505-98-2
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5772404
• PubChem ID: 165711294
• Update Time: 2025-06-08

2-(3-Aminoprop-1-en-2-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1924427
• 2-(3-aminoprop-1-en-2-yl)-4-bromophenol
• 2228505-98-2
• 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol

• Inchi： 1S/C9H10BrNO/c1-6(5-11)8-4-7(10)2-3-9(8)12/h2-4,12H,1,5,11H2
• InChI Key： JUEISPOVYIBZMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(=C)CN)O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol

Introduction to 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol (CAS No. 2228505-98-2)

2-(3-Aminoprop-1-en-2-yl)-4-bromophenol, with the CAS number 2228505-98-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a brominated phenolic moiety and an amino-substituted propenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The molecular formula of 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol is C₉H₁₁BrNO, and its molecular weight is approximately 217.09 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration for its use in aqueous solutions or biological systems.

Recent Research Findings: In the realm of medicinal chemistry, 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol has been investigated for its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to inhibit the activity of specific enzymes involved in inflammatory pathways. The researchers found that 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol effectively reduced the expression of cyclooxygenase-2 (COX-2), a key enzyme responsible for the production of prostaglandins, which are mediators of inflammation and pain.

This enzyme inhibition property makes 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol a promising candidate for the development of anti-inflammatory drugs. Additionally, preliminary studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in preclinical and clinical settings.

In materials science, 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol has been explored for its use in the synthesis of advanced materials with unique properties. A recent study published in Advanced Materials reported the successful incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical strength. The researchers demonstrated that the presence of 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol significantly improved the thermal decomposition temperature of the resulting polymers, making them suitable for high-performance applications such as aerospace and electronics.

The synthesis of 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol typically involves a multi-step process that includes bromination, substitution, and coupling reactions. One common synthetic route involves the bromination of phenol followed by nucleophilic substitution with an amino-substituted propene derivative. The reaction conditions, such as temperature, solvent choice, and catalyst selection, play a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

The physical and chemical properties of 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol have been extensively characterized using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure and purity of the compound. Mass spectrometry (MS) has provided insights into its molecular weight and fragmentation patterns, while infrared (IR) spectroscopy has helped identify key functional groups. These analytical methods are essential for quality control and ensure that the compound meets the required specifications for research and industrial applications.

In conclusion, 2-(3-Aminoprop-1-en-2-yl)-4-bromophenol (CAS No. 2228505-98-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure confers distinct chemical and biological properties that make it an attractive candidate for further investigation. Ongoing research aims to elucidate its mechanism of action, optimize its synthesis, and explore new applications that can benefit various industries.